Cas no 27442-79-1 (1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-)
27442-79-1 structure
Product Name:1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-
CAS No:27442-79-1
MF:C6H2Br3IN2
MW:468.70995092392
CID:1431360
Update Time:2024-08-15
1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-
- 1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propyn-1-yl)-
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- Inchi: 1S/C6H2Br3IN2/c7-4-5(8)12(3-1-2-10)6(9)11-4/h3H2
- InChI Key: PQLHBABVGXDTIE-UHFFFAOYSA-N
- SMILES: C1(Br)N(CC#CI)C(Br)=C(Br)N=1
Computed Properties
- Exact Mass: 465.68076
Experimental Properties
- Density: 2.73±0.1 g/cm3(Predicted)
- Boiling Point: 472.0±55.0 °C(Predicted)
- PSA: 17.82
- pka: -1.88±0.60(Predicted)
1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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